KX-01-191

• Molecular Formula: C28H39N3OSn
• Molecular Weight: 552.3 g/mol
• InChI: InChI=1S/C16H12N3O.3C4H9.Sn/c20-16-12-7-4-8-13-14(12)19(10-9-17-16)15(18-13)11-5-2-1-3-6-11;3*1-3-4-2;/h2-8H,9-10H2,(H,17,20);3*1,3-4H2,2H3
• InChIKey: AOQSHPQTNVDAAF-UHFFFAOYSA-N

KX-01-191 Tributylstannyl Radiopharmaceutical Precursor

KX-01-191 (CAS 2211903-84-1; compound 5c′) is an organotin compound that functions as a tributylstannyl precursor . It is a solid at room temperature with a molecular formula of C28H39N3OSn and a molecular weight of 552.34 . KX-01-191 serves as a synthetic intermediate for the incorporation of radionuclides via Cu-catalyzed astatination and iodination reactions, enabling the preparation of radiolabeled compounds for nuclear medicine applications [1].

Radiolabeling Workflow

Cu-catalyzed astatination and iodination of boronic esters

Precursor Format

Solid-state organotin for precise handling and storage

Purity Specification

Defined high purity to support reproducible radiolabeling

• [1] Reilly SW, et al. Rapid Cu-Catalyzed [211At]Astatination and [125I]Iodination of Boronic Esters at Room Temperature. Org Lett. 2018;20(7):1752-1755. View Source

KX-01-191 Generic Substitution Risks

Organotin reagents exhibit variable purity, stability, and solubility profiles that directly impact the radiochemical conversion (RCC) and radiochemical yield (RCY) of 211At- and 125I-radiolabeled compounds [1]. KX-01-191 is characterized by a defined high purity (≥98%) and documented long-term stability under specific storage conditions, which are critical for ensuring consistent precursor quality and minimizing side reactions [2]. Substituting KX-01-191 with generic tributyltin chloride or other organotin compounds lacking equivalent purity and stability specifications risks introducing impurities that poison Cu-catalyzed radiolabeling reactions, leading to reduced RCCs, lower RCYs, and compromised experimental reproducibility [1].

Purity grade mismatch

Generic tributyltin reagents may contain impurities that poison Cu-catalyzed reactions

Undefined stability profile

Lack of documented long-term solid-state stability may introduce batch variability

DMSO solubility not specified

Alternative organotins may not support concentrated stock preparation for microscale radiochemistry

• [1] Reilly SW, et al. Rapid Cu-Catalyzed [211At]Astatination and [125I]Iodination of Boronic Esters at Room Temperature. Org Lett. 2018;20(7):1752-1755. View Source
• [2] Adooq. KX-01-191 (Catalog No. A19116). Product Datasheet. View Source

KX-01-191 Comparative Evidence

Superior Purity Over Tributyltin Chloride

KX-01-191 is supplied at a purity of ≥98%, as verified by vendor specifications [1]. In contrast, commonly available tributyltin chloride reagents are typically supplied at lower purities, ranging from 95% to 97% [2]. This higher purity specification for KX-01-191 minimizes the presence of unknown organotin impurities that could interfere with Cu-catalyzed radiolabeling reactions and compromise the radiochemical purity of the final radiotherapeutic agent [3].

Purity Grade

Cross-study comparable

KX-01-191 ≥98% vs tributyltin chloride 95–97%

May reduce side reactions in radiolabeling

Vendor-reported purity data

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Tributyltin chloride: 95-97%
Quantified Difference	1-3% absolute purity improvement
Conditions	Vendor-reported purity data from product datasheets

Why This Matters

Higher precursor purity directly correlates with higher and more reproducible radiochemical yields (RCYs) in radiolabeling reactions, reducing the need for extensive post-labeling purification and minimizing radioactive waste [3].

• [1] Adooq. KX-01-191 (Catalog No. A19116). Product Datasheet. View Source
• [2] TCI Chemicals. Tributyltin Chloride. Product Datasheet. View Source
• [3] Reilly SW, et al. Rapid Cu-Catalyzed [211At]Astatination and [125I]Iodination of Boronic Esters at Room Temperature. Org Lett. 2018;20(7):1752-1755. View Source

Enhanced Solid-State Stability

KX-01-191 is a solid at room temperature and exhibits documented long-term stability: 3 years when stored as a powder at -20°C and 2 years at 4°C [1]. In solution, stability is maintained for 6 months at -80°C or 1 month at -20°C . In contrast, tributyltin chloride is a liquid at room temperature and its long-term stability data is less rigorously specified, with general recommendations for storage at room temperature in a cool, dark place [2]. The defined, solid-state stability of KX-01-191 provides greater confidence in precursor integrity over extended research timelines.

Long-Term Stability

Reported

3 years (powder, -20 °C) vs undefined for tributyltin chloride

Supports lot consistency over extended timelines

Documented storage stability data

Evidence Dimension	Solid-State Stability (Powder) at -20°C
Target Compound Data	3 years
Comparator Or Baseline	Tributyltin chloride: No specific long-term stability data for powder form provided; general room temperature storage recommended
Quantified Difference	Defined 3-year shelf-life vs. undefined stability period
Conditions	Storage as lyophilized powder at -20°C

Why This Matters

Quantified, long-term stability under defined conditions minimizes batch-to-batch variability and ensures that the precursor's chemical integrity is maintained across multiple research projects or during periods of infrequent use, which is crucial for reproducible radiochemical results.

• [1] PeptideDB. KX-01-191. Product Datasheet. View Source
• [2] TCI Chemicals. Tributyltin Chloride. Product Datasheet. View Source

Higher DMSO Solubility

KX-01-191 demonstrates high solubility in DMSO, with a measured solubility of ≥100 mg/mL (approximately 181 mM) . In contrast, tributyltin chloride exhibits very low water solubility (0.017-0.07 mg/mL) and its solubility in DMSO is not a standard specification, as it is typically handled as a neat liquid or dissolved in organic solvents like toluene [1]. The high DMSO solubility of KX-01-191 allows for the preparation of concentrated, stable stock solutions, which is advantageous for precise dosing in small-scale radiolabeling reactions.

DMSO Solubility

Reported

≥100 mg/mL (≥181 mM)

Enables concentrated stock preparation

Supports microscale radiochemistry

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥100 mg/mL (≥181 mM)
Comparator Or Baseline	Tributyltin chloride: Solubility in DMSO not routinely specified; water solubility 0.017-0.07 mg/mL
Quantified Difference	Substantially higher DMSO solubility (quantitatively defined for KX-01-191)
Conditions	DMSO at room temperature

Why This Matters

High DMSO solubility enables the preparation of concentrated stock solutions, which reduces the volume of organic solvent introduced into radiolabeling reactions, minimizes the need for additional drying steps, and facilitates precise handling of small reagent quantities, thereby improving the efficiency and reproducibility of radiochemical syntheses.

• [1] IARC Exposome Explorer. Tributyltin chloride (T3D1243). View Source

KX-01-191 Applications

PARP Inhibitor Radiolabeling for Targeted Alpha Therapy

KX-01-191 is utilized as a tin precursor in the Cu-catalyzed astatination and iodination of boronic esters to generate radiolabeled PARP inhibitors for preclinical evaluation [1]. Its high purity and defined stability profile support the reproducible synthesis of these radiotherapeutics, which are designed to deliver high-linear energy transfer radiation specifically to PARP-expressing tumor cells [1].

DMSO Stock Preparation for Microscale Radiochemistry

The high DMSO solubility of KX-01-191 (≥100 mg/mL) facilitates the preparation of concentrated stock solutions . This is particularly valuable for microscale radiochemistry, where minimizing solvent volume is essential for achieving efficient radiochemical conversions and reducing radioactive waste [1].

Long-Term Precursor Storage Stability

With a documented powder stability of 3 years at -20°C [2], KX-01-191 is suitable for research programs with extended timelines. This long-term stability ensures that a single batch of precursor can be used reliably over the course of a multi-year study, minimizing the need for frequent reordering and reducing batch-to-batch variability.

Application

Selection Property

Validation Focus

Radiolabeling of PARP-targeted compounds for cell-model studies

Organotin purity and reactivity

Radiochemical conversion and purity endpoints

Concentrated DMSO stock preparation for microscale radiochemistry

Solubility specification in DMSO

Minimal solvent interference in Cu-catalyzed reactions

Long-term storage for radiolabeling research programs

Documented powder stability profile

Lot-to-lot consistency over extended storage

• [1] Reilly SW, et al. Rapid Cu-Catalyzed [211At]Astatination and [125I]Iodination of Boronic Esters at Room Temperature. Org Lett. 2018;20(7):1752-1755. View Source
• [2] PeptideDB. KX-01-191. Product Datasheet. View Source